N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C17H16N2O3S/c1-9-4-5-11(8-10(9)2)18-16(21)13-14(20)15-12(6-7-23-15)19(3)17(13)22/h4-8,20H,1-3H3,(H,18,21)
• InChI Key: VERMDPXXBYJTBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(C=CS3)N(C2=O)C)O)C
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,2-b]pyridine ring, a carboxamide group, and a hydroxy group. These functional groups and the overall structure suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[3,2-b]pyridine ring and the carboxamide group would likely have a significant impact on the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and overall structure. The carboxamide group, for example, could participate in various reactions, such as hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the carboxamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has focused on synthesizing various thienopyridine derivatives and evaluating their antimicrobial properties. For instance, Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, investigating their in vitro antimicrobial activities. Their work underscores the potential of thienopyridine derivatives as antimicrobial agents, contributing to the search for new therapeutic compounds (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Structural Modifications and Chemical Properties

Structural modifications of thienopyridine derivatives have been a significant area of interest, providing insights into their conformational features and potential applications. Research by Nagarajaiah and Begum (2014) on thiazolopyrimidines, a related class of compounds, highlights how substituent variations can significantly impact molecular structure and intermolecular interactions. Such studies are crucial for designing compounds with specific properties and applications (Nagarajaiah & Begum, 2014).

Chemical Reactions and Synthetic Pathways

Investigations into the chemical reactions and synthetic pathways of thienopyridine derivatives have led to the discovery of novel compounds with potential applications in various fields. For example, Kinoshita, Takeuchi, Kondoh, and Furukawa (1989) explored the ring cleavage reactions of 1,3-oxazine-2,4(3H)-dione derivatives with amines, revealing new synthetic routes and compound classes. Such research expands the chemical toolbox available for creating new materials and pharmaceuticals (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Compounds with similar structures have been found to interact with various biological targets, suggesting potential applications in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. As with any chemical compound, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future research directions for this compound could include further studies to elucidate its chemical properties, synthesis methods, and potential applications in various fields, such as medicinal chemistry.